![molecular formula C19H24BrN3O2S B2648705 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-cyclopentylhexanamide CAS No. 422288-23-1](/img/structure/B2648705.png)
6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-cyclopentylhexanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the available sources.Scientific Research Applications
Antiviral and Antimicrobial Applications
Quinazolinone derivatives have been synthesized and evaluated for their antiviral activities against various viruses, including influenza A and severe acute respiratory syndrome coronavirus. A study by Selvam et al. (2007) developed novel 3-sulphonamido-quinazolin-4(3H)-one derivatives using microwave-assisted synthesis, showing significant antiviral properties against avian influenza (H5N1) virus (Selvam et al., 2007). Additionally, the antimicrobial activity of these compounds has been explored, with various synthesized quinazolinones showing promising antibacterial and antifungal activities against a range of pathogens (Patel, Patel, & Patel, 2010).
Anti-inflammatory Applications
The anti-inflammatory properties of quinazolinone derivatives have also been investigated. Kumar and Rajput (2009) synthesized a series of quinazolin-4-one derivatives, demonstrating their efficacy in reducing inflammation in experimental models, highlighting their potential as anti-inflammatory agents (Kumar & Rajput, 2009).
Synthesis and Characterization
The synthesis of functionalized quinazolinone derivatives through various chemical reactions has been a focus of research, providing pathways to novel compounds with potential pharmaceutical applications. For instance, Kut et al. (2020) described the synthesis of functionalized dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one via intramolecular electrophilic cyclization, showcasing the versatility of quinazolinone frameworks in drug development (Kut, Onysko, & Lendel, 2020).
Future Directions
properties
IUPAC Name |
6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-cyclopentylhexanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24BrN3O2S/c20-13-9-10-16-15(12-13)18(25)23(19(26)22-16)11-5-1-2-8-17(24)21-14-6-3-4-7-14/h9-10,12,14H,1-8,11H2,(H,21,24)(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXWXMMQIDVYZIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CCCCCN2C(=O)C3=C(C=CC(=C3)Br)NC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-cyclopentylhexanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.